Cas no 832741-21-6 (4-(2,4-dimethylphenoxy)methylbenzohydrazide)

• Product Name: 4-(2,4-dimethylphenoxy)methylbenzohydrazide
• CAS No: 832741-21-6
• MF: C₁₆H₁₈N₂O₂
• MW: 270.326323986053
• MDL: MFCD03423088
• CID: 3058084
• PubChem ID: 7020961
• Update Time: 2025-11-06

4-(2,4-dimethylphenoxy)methylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-Dimethyl-phenoxymethyl)-benzoic acid hydrazide
• 4-(2,4-dimethylphenoxy)methylbenzohydrazide
• 4-((2,4-Dimethylphenoxy)methyl)benzohydrazide
• BBL039340
• DTXSID901213952
• EN300-228810
• 4-(2,4-DIMETHYLPHENOXYMETHYL)BENZOHYDRAZIDE
• 4-[(2,4-dimethylphenoxy)methyl]benzohydrazide
• 4-[(2,4-Dimethylphenoxy)methyl]benzoic acid hydrazide
• STK313344
• CS-0280328
• AKOS000305323
• 832741-21-6

• MDL： MFCD03423088
• Inchi： 1S/C16H18N2O2/c1-11-3-8-15(12(2)9-11)20-10-13-4-6-14(7-5-13)16(19)18-17/h3-9H,10,17H2,1-2H3,(H,18,19)
• InChI Key： MXNUEXIFUQTSKF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(C(NN)=O)=CC=1)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 270.136827821Da
• Monoisotopic Mass: 270.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 4-(2,4-dimethylphenoxy)methylbenzohydrazide

Comprehensive Analysis of 4-(2,4-dimethylphenoxy)methylbenzohydrazide (CAS No. 832741-21-6): Properties, Applications, and Industry Insights

4-(2,4-dimethylphenoxy)methylbenzohydrazide (CAS No. 832741-21-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a benzohydrazide core linked to a 2,4-dimethylphenoxy moiety, which contributes to its potential bioactivity. Researchers are increasingly exploring its role as a precursor in synthesizing novel heterocyclic compounds, particularly in developing enzyme inhibitors and antioxidant agents.

Recent studies highlight the compound’s relevance in addressing contemporary challenges like drug resistance and sustainable crop protection. Its structural flexibility allows modifications to enhance bioavailability and target specificity, making it a candidate for precision medicine applications. In agrochemistry, derivatives of 4-(2,4-dimethylphenoxy)methylbenzohydrazide show promise in eco-friendly pesticide formulations, aligning with the global push for green chemistry solutions.

The synthesis of CAS 832741-21-6 typically involves a multi-step process, including condensation reactions between 2,4-dimethylphenol and benzohydrazide derivatives. Advanced techniques like HPLC purification ensure high purity (>98%), critical for research reproducibility. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its molecular identity, while computational modeling predicts its ADMET properties (Absorption, Distribution, Metabolism, Excretion, Toxicity).

From an industrial perspective, demand for 4-(2,4-dimethylphenoxy)methylbenzohydrazide is rising due to its versatility. Pharmaceutical companies investigate its potential in neurodegenerative disease therapies, leveraging its ability to cross the blood-brain barrier. Meanwhile, material scientists explore its use in polymeric coatings for controlled-release applications. The compound’s thermal stability (decomposition point: ~220°C) further supports its utility in high-temperature processes.

Regulatory and safety assessments indicate that CAS 832741-21-6 requires standard laboratory handling protocols (gloves, ventilation). Its low acute toxicity (LD50 > 2000 mg/kg in rodents) classifies it as a Category 5 substance under GHS guidelines. However, researchers emphasize the need for lifecycle analysis to evaluate environmental persistence, reflecting growing concerns about chemical footprint reduction.

Market trends suggest increased patent filings involving 4-(2,4-dimethylphenoxy)methylbenzohydrazide derivatives, particularly in Asia-Pacific and North America. Key players optimize cost-effective synthesis routes to meet scalability demands. As AI-driven drug discovery accelerates, this compound’s QSAR data (Quantitative Structure-Activity Relationship) becomes valuable for in silico screening platforms.

Future research directions include exploring its synergistic effects with existing therapeutics and developing nanocarrier-based delivery systems. With the global specialty chemicals market projected to grow at 5.8% CAGR (2023–2030), 832741-21-6 exemplifies innovation at the intersection of medicinal chemistry and sustainable technology.